![molecular formula C11H11N3S B7454698 2-(1-Methylbenzimidazol-2-yl)sulfanylpropanenitrile](/img/structure/B7454698.png)
2-(1-Methylbenzimidazol-2-yl)sulfanylpropanenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-Methylbenzimidazol-2-yl)sulfanylpropanenitrile is a chemical compound that has gained significant importance in scientific research due to its unique properties. It is commonly known as MBISPN and is a white crystalline solid with a molecular weight of 266.36 g/mol. MBISPN has been widely studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of MBISPN involves the formation of a covalent bond between the sulfur atom in MBISPN and the active site of the target enzyme. This results in the inhibition of enzyme activity, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects:
MBISPN has been shown to exhibit a variety of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-oxidant activities. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
The advantages of using MBISPN in laboratory experiments include its high potency and selectivity for target enzymes, as well as its ability to form covalent bonds with target enzymes. However, MBISPN may also have limitations in certain experiments due to its potential toxicity and lack of solubility in aqueous solutions.
Future Directions
There are several potential future directions for research involving MBISPN. One area of interest is the development of new drugs based on the structure of MBISPN. Another area of research is the investigation of the potential use of MBISPN in the treatment of neurodegenerative diseases. Additionally, further studies are needed to determine the safety and toxicity of MBISPN in vivo, as well as its potential interactions with other drugs.
Synthesis Methods
The synthesis of MBISPN involves a multi-step process that includes the reaction of 2-mercaptobenzimidazole with acrylonitrile and methyl acrylate. The resulting product is then subjected to a series of purification steps, including recrystallization and column chromatography, to obtain pure MBISPN. This method has been optimized to produce high yields of MBISPN with excellent purity.
Scientific Research Applications
MBISPN has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit potent inhibitory activity against a variety of enzymes, including carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These enzymes are involved in various physiological processes and are potential targets for the development of new drugs.
Properties
IUPAC Name |
2-(1-methylbenzimidazol-2-yl)sulfanylpropanenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3S/c1-8(7-12)15-11-13-9-5-3-4-6-10(9)14(11)2/h3-6,8H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYYJCEIVSQRBLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C#N)SC1=NC2=CC=CC=C2N1C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.